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Compound of Interest

Compound Name: 4-Pentyl-4'-iodobiphenyl

Cat. No.: B1315050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety

information for 4-Pentyl-4'-iodobiphenyl (CAS No. 69971-79-5). It is intended for informational

purposes for a professional audience and is not a substitute for a formal risk assessment or a

comprehensive Safety Data Sheet (SDS). Users should always consult the most current SDS

from their supplier before handling this chemical and adhere to all applicable safety regulations.

Introduction
4-Pentyl-4'-iodobiphenyl is a biphenyl derivative utilized in advanced materials and as an

intermediate in organic synthesis, particularly in the field of liquid crystals.[1] Its molecular

structure, featuring a rigid biphenyl core with a flexible pentyl chain and a reactive iodine atom,

dictates its chemical properties and potential biological interactions.[1] This guide provides an

in-depth overview of the available health and safety information for this compound, with a focus

on hazard identification, handling procedures, and emergency response.

Hazard Identification and Classification
Based on available safety data sheets, 4-Pentyl-4'-iodobiphenyl is classified as a hazardous

substance. The primary hazards are related to skin and eye irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Note: Data on acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and

reproductive toxicity for 4-Pentyl-4'-iodobiphenyl are largely unavailable in the public domain.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-Pentyl-4'-iodobiphenyl

Property Value

CAS Number 69971-79-5

Molecular Formula C₁₇H₁₉I

Molecular Weight 350.24 g/mol

Appearance White to off-white solid/powder[1]

Purity Often >99.5%[1]

Solubility Insoluble in water.

Note: Data for properties such as melting point, boiling point, flash point, and vapor pressure

are not consistently reported across publicly available sources.

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure

chemical stability.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Body Part Equipment

Eyes/Face Chemical safety goggles or a face shield.

Skin

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and other protective clothing as

necessary to prevent skin contact.

Respiratory
If dusts are generated, use a NIOSH-approved

respirator with a particulate filter.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from strong oxidizing agents.

Protect from light.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for 4-Pentyl-4'-iodobiphenyl Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Pentyl-4'-iodobiphenyl
are not available in the reviewed literature. Standard OECD guidelines for testing of chemicals

would be the recommended starting point for any new toxicological evaluations.

Visualized Safety Workflows
The following diagrams illustrate key safety-related workflows for handling 4-Pentyl-4'-
iodobiphenyl.
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Personal Protective Equipment (PPE) Safe Handling Procedures Storage Requirements

Eye Protection
(Safety Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(Respirator for Dusts)

Use in a Well-Ventilated Area
(Fume Hood)

Avoid Contact with Skin and Eyes

Avoid Inhalation of Dust

Wash Hands Thoroughly After Handling

End: Safe Use

Tightly Closed Container

Dry, Cool, Well-Ventilated Area

Protect from Light

Store Away from Oxidizing Agents

Start: Handling 4-Pentyl-4'-iodobiphenyl

Click to download full resolution via product page

Caption: Logical relationship of safety precautions for 4-Pentyl-4'-iodobiphenyl.
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Route of Exposure

First Aid Actions

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Wash with Soap and Water
(min. 15 mins)

Flush with Water
(min. 15 mins)

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4-Pentyl-4'-iodobiphenyl.

Conclusion
While 4-Pentyl-4'-iodobiphenyl is a valuable compound in scientific research and

development, it must be handled with appropriate caution. The primary known hazards are

skin, eye, and respiratory irritation. Due to the significant gaps in the publicly available

toxicological data, it is prudent to treat this substance with a high degree of care, assuming it

may have other unknown hazardous properties. Adherence to the safety protocols outlined in

this guide and the supplier's SDS is paramount for ensuring the well-being of laboratory

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315050#health-and-safety-information-for-4-pentyl-
4-iodobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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